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Compound of Interest

Propanoic acid, 3-
Compound Name:

(trichlorogermyil)-

Cat. No.: B105624

An In-depth Technical Guide on Propanoic acid, 3-(trichlorogermyl)-

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of Propanoic acid, 3-(trichlorogermyl)-, a compound of interest for
researchers, scientists, and professionals in drug development and materials science.

Chemical Identity and Properties

Propanoic acid, 3-(trichlorogermyl)- is an organogermanium compound with the following
key identifiers and physicochemical properties.
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Property Value Reference(s)
Molecular Formula C3H5CI3Ge02 [1112][3]
Molecular Weight 252.04 g/mol [1][2]

CAS Registry Number 15961-23-6 [11[3]
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Trichlorogermyl)propionic

Synonyms ( ) germylprop [1][3]
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(cnci
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NLIJOIUVZBYQRS-
InChlKey [11[2]
UHFFFAOYSA-N

Melting Point 83-85 °C [1]

Experimental Protocols: Synthesis

The synthesis of 3-(trichlorogermyl)propanoic acid can be achieved through several methods.
The primary routes involve the hydrogermylation of acrylic acid or nucleophilic substitution.

Hydrogermylation of Acrylic Acid

This method involves the direct addition of a trichlorogermyl group across the double bond of
acrylic acid or its derivatives.[4]

e Reaction Mechanism: Germanium(lV) chloride (GeCla) is activated to generate a reactive
germanium intermediate. This intermediate, GeCls, then adds to the terminal carbon of the
acrylic acid's double bond.

o Key Steps:
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o Activation of GeCla: GeCla reacts with a reducing agent or a disiloxane, such as 1,1,3,3-
tetramethyldisiloxane, to form the reactive species.

o Addition Reaction: The GeCls group adds to acrylic acid. If acryloyl chloride is used as the
starting material, the product is 3-(trichlorogermyl)propionyl chloride, which can then be
hydrolyzed to the desired carboxylic acid.[4]

» Reaction Conditions:
o Temperature: 70-90°C (for the acid chloride synthesis).[4]
o Catalyst: 1,1,3,3-Tetramethyldisiloxane is used to facilitate the activation of germanium.[4]

o Solvent: Dichloromethane or anhydrous ether are suitable solvents for this reaction.[4]

Nucleophilic Displacement of Halides

An alternative synthesis route involves the substitution of a halide at the 3-position of propanoic
acid with a trichlorogermyl group.[4]

» Example Protocol:
o Substrate Preparation: The starting material is 3-bromopropanoic acid.

o Reagent Generation: The GeCls~ reagent is generated in situ through the reduction of
GeCla with a reducing agent like lithium aluminum hydride.

o Reaction: The 3-bromopropanoic acid is treated with the generated GeCls~, leading to the
displacement of the bromide ion and the formation of 3-(trichlorogermyl)propanoic acid.[4]
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Caption: Synthesis pathways for 3-(trichlorogermyl)propanoic acid.

Reactivity and Derivatives

Propanoic acid, 3-(trichlorogermyl)- serves as a precursor for other organogermanium
compounds. A notable reaction is its conversion to 3-(triphenylgermyl)propanoic acid by
substituting the chloro groups with phenyl groups using phenylmagnesium bromide.[4] The
electron-withdrawing nature of the chlorine atoms in the trichlorogermyl group enhances its
reactivity compared to the bulkier phenyl substituents in the triphenylgermyl derivative.[4]

Potential Applications and Biological Activity

While detailed biological studies on 3-(trichlorogermyl)propanoic acid are limited, its derivatives
and related compounds have shown significant biological and material science applications.

+ Material Development and Catalysis: The unique properties of this compound make it a
candidate for the development of advanced materials and as a catalyst in specific chemical
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reactions.[4]

o Antitumor Activity: A study has indicated that 3-(trichlorogermyl)propanoic acid possesses
significant antitumor activity, which may be linked to the enhancement of the immune
response against cancer cells, including the maturation of natural killer cells.[4]

Related Compounds: 3-
(Trihydroxygermyl)propanoic Acid (THGP)

3-(Trichlorogermyl)propanoic acid is a precursor to 3-(trihydroxygermyl)propanoic acid (THGP),
which is formed through the hydrolysis of the Ge-Cl bonds. THGP has been more extensively
studied for its biological effects.

» Anti-inflammatory Properties: THGP has been shown to suppress the activation of the
inflammasome in human monocytes, inhibiting the secretion of interleukin-1( (IL-1) and the
activation of caspase-1.[5] It also interferes with ATP-induced calcium influx in human
epithelial cells, thereby suppressing pyroptosis, a form of inflammatory cell death.[5]

e Macrophage Polarization: In combination with lipopolysaccharide (LPS), THGP has been
found to synergistically promote the differentiation of macrophages to the M1 phenotype.[6]
This M1 polarization is associated with enhanced phagocytic and antitumor activities,
suggesting potential applications in cancer immunotherapy.[6]

e Mechanism of Action: The biological activity of THGP may be related to its ability to form
complexes with molecules like adenosine triphosphate (ATP), which could modulate cellular
signaling pathways.[5]
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Caption: Hypothesized signaling effects of the related compound THGP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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